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Compound of Interest

Compound Name: SOP1812

Cat. No.: B10854887

For Immediate Reference by Laboratory Professionals

This document provides crucial safety, operational, and disposal procedures for SOP1812, also
known as QN-302, a tetra-substituted naphthalene diimide derivative utilized in cancer
research for its G-quadruplex binding and anti-tumor properties.[1][2][3][4] Adherence to these
guidelines is vital for ensuring personnel safety and regulatory compliance within a laboratory

setting.

Quantitative Data Summary

For safe handling and disposal, a clear understanding of the physicochemical properties of
SOP1812 is essential.
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Property Value

Synonyms QN-302

) Tetra-substituted naphthalene diimide (ND)
Chemical Nature

derivative
CAS Number 2546091-70-5
Molecular Formula C45H57N706
Molecular Weight 791.98 g/mol
Appearance Solid, brown to reddish brown
Solubility Soluble in DMSO (10 mg/mL)

Short term (days to weeks) at 0-4°C; Long term
Storage
(months to years) at -20°C

Core Disposal Protocol

As a potent research chemical with anti-proliferative activity, SOP1812 and any materials
contaminated with it must be treated as hazardous chemical waste. Disposal should be
conducted through a licensed professional waste disposal service to ensure compliance with all
federal, state, and local regulations. Laboratory personnel should not dispose of SOP1812 via
standard drains or as regular solid waste.

Experimental Disposal Workflow

The following step-by-step workflow outlines the mandatory procedure for the safe disposal of
SOP1812 waste.
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Figure 1: SOP1812 Waste Disposal Workflow

Preparation

Wear appropriate PPE:
- Lab Coat
- Safety Goggles
- Double Chemotherapy Gloves

T
T
Segregati%n & Collection

Segregate SOP1812 waste from other waste streams.

/ \

Collect liquid waste (e.g., unused solutions) in a dedicated, labeled, leak-proof hazardous waste container.

\ Storage & Disposal /

Store waste containers in a desi Satellite Area(SAA)‘

'

Arrange for pickup by a licensed hazardous waste disposal service.

'

Complete all required waste disposal documentation.

Collect solid waste (e.g., contaminated gloves, vials, pipette tips) in a separate, labeled hazardous waste container.
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Figure 2: Signaling Pathways Inhibited by SOP1812
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for SOP1812
(QN-302)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854887#sopl1812-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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